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Compound of Interest

Compound Name:
4-(2-Chloroethyl)-1,2-

dimethoxybenzene

CAS No.: 27160-08-3

Cat. No.: B3381784 Get Quote

Executive Summary
4-(2-Chloroethyl)-1,2-dimethoxybenzene (CAS: 27160-08-3), also known as 3,4-

Dimethoxyphenethyl chloride, is a critical alkylating intermediate primarily utilized in the

synthesis of phenylalkylamine calcium channel blockers, most notably Verapamil.

While often categorized alongside generic alkyl halides, this compound presents specific

handling challenges due to its low melting point (37–39 °C), which allows it to exist as a

supercooled liquid or a solid depending on ambient conditions. Its primary physiological hazard

is Category 1 Serious Eye Damage, driven by the high electrophilicity of the chloroethyl moiety.

This guide synthesizes physicochemical data, toxicological mechanisms, and field-proven

safety protocols to ensure containment and personnel protection during drug development

workflows.

Part 1: Physicochemical & Hazard Profile
Identity & Physical Properties
The compound is a dialkoxy-substituted phenethyl chloride. Its lipophilicity (

) facilitates rapid dermal absorption, while its melting point near human body temperature
requires temperature-controlled handling to prevent unexpected phase changes during
weighing or transfer.
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Property Value Operational Implication

CAS Number 27160-08-3

Use for inventory tracking;

distinguish from benzodioxole

isomers.

Molecular Formula MW: 200.66 g/mol .

Physical State Solid/Liquid (MP: 37–39 °C)

May solidify in transfer lines;

requires heat tracing or solvent

dilution.

Boiling Point 105–110 °C (0.7 Torr)

High vacuum required for

distillation; thermally stable

under

.

Flash Point 102.1 °C
Combustible but not

Flammable (Class IIIB).

Solubility
Organic solvents (DCM,

EtOAc)

Poor water solubility; difficult to

flush with water alone.

GHS Hazard Characterization
Unlike simple irritants, the chloroethyl group acts as a moderate alkylating agent. The resulting

damage to mucous membranes is not merely acidic irritation but covalent modification of tissue

proteins.

Eye Dam. 1 (H318): Causes serious eye damage. Mechanism: Irreversible alkylation of

corneal proteins leading to opacity.

Acute Tox. 4 (H302): Harmful if swallowed.[1][2][3]

Skin Irrit. 2 (H315): Causes skin irritation.[2]

STOT SE 3 (H335): May cause respiratory irritation.[2][3][4]

Part 2: Reactivity & Toxicological Mechanisms
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The Alkylating Mechanism ( )
The toxicity and utility of this compound stem from the same feature: the electrophilic carbon at

the

-position of the ethyl chain. In physiological systems, this carbon is susceptible to nucleophilic
attack by DNA bases (guanine) or protein residues (cysteine/lysine), leading to cytotoxicity.

In synthetic applications, this reactivity is harnessed to couple the molecule with amines.[5]

Below is the reaction pathway for Verapamil, illustrating the displacement of the chloride.

Figure 1: Alkylation mechanism in Verapamil synthesis. The chloroethyl group (Red) is the electrophilic handle.
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Stability Concerns
Hydrolysis: Slow hydrolysis in moist air releases HCl gas, which pressurizes containers and

increases corrosivity.

Thermal Decomposition: Heating above 150 °C can liberate HCl and chloromethane.

Part 3: Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient due to the compound's lipophilic nature and potential for

permeation.
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Protection Zone Recommendation Rationale

Hand Protection
Double Gloving: Nitrile (Inner)

+ Laminate/Barrier (Outer)

Laminate films (e.g., Silver

Shield®) resist chlorinated

organic permeation >4 hours.

Eye/Face
Chemical Goggles + Face

Shield

"Eye Dam. 1" classification

mandates zero-tolerance for

splashes. Safety glasses are

inadequate.

Respiratory
P100/OV Cartridge or Fume

Hood

Prevent inhalation of dusts (if

solid) or vapors (if heated).

Body Tyvek® Lab Coat or Apron

Prevent contamination of

street clothes; compound is

difficult to wash out.

Operational Protocols
Weighing: Due to the low melting point, the solid may melt from the friction of a spatula or

ambient heat. Weigh in a tared vessel rather than on weighing paper to prevent

absorption/sticking.

Transfer: If the material has solidified in the drum/bottle, warm gently in a water bath (<45

°C) to liquefy before transfer. Do not chip the solid, as this generates inhalable dust and

flying projectiles.

Decontamination: Glassware should be rinsed with a dilute ethanolic KOH solution (to

convert residual chloride to the ether/alcohol) before standard washing.

Part 4: Emergency Response & Spill Management
Spill Decision Tree
Because the substance exists at the boundary of solid and liquid phases, spill response

depends on the ambient temperature and state of the material.
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Figure 2: Emergency response logic for phase-variable alkylating agents.
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First Aid (Specific to Alkylating Irritants)
Eye Contact (CRITICAL): Immediate irrigation for 30 minutes. The standard 15 minutes may

be insufficient due to the chemical's poor water solubility and "sticky" organic nature. Use

saline if available. Do not use neutralizing agents in the eye.

Skin Contact: Wash with soap and water immediately.[4] Pure water is ineffective at

removing this lipophilic compound. If redness persists, treat as a chemical burn.
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Inhalation: Move to fresh air. If pulmonary irritation (coughing/wheezing) occurs, medical

observation for 24 hours is recommended to rule out delayed pulmonary edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3381784?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

